Cas no 2229374-90-5 (1-(6-fluoropyridin-3-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(6-fluoropyridin-3-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229374-90-5
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 5971300
• PubChem ID: 165971011
• Update Time: 2025-10-29

1-(6-fluoropyridin-3-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-fluoropyridin-3-yl)methylcyclopropane-1-carboxylic acid
• EN300-1796185
• 1-[(6-fluoropyridin-3-yl)methyl]cyclopropane-1-carboxylic acid
• 2229374-90-5

• Inchi： 1S/C10H10FNO2/c11-8-2-1-7(6-12-8)5-10(3-4-10)9(13)14/h1-2,6H,3-5H2,(H,13,14)
• InChI Key： XUFDGSGNEVDWSN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 195.06955672g/mol
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(6-fluoropyridin-3-yl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(6-fluoropyridin-3-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2229374-90-5)

1-(6-fluoropyridin-3-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2229374-90-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with a pyridine core, functionalized with a fluoro substituent. The structural features of this molecule make it an intriguing candidate for further exploration in drug discovery, particularly due to its potential bioactivity and unique electronic properties.

The cyclopropane moiety is a key structural element in this compound, known for its strained three-membered ring that often enhances the metabolic stability and binding affinity of molecules. In contrast, the 6-fluoropyridin-3-yl group introduces a fluorine atom into the pyridine ring, which is a common strategy in medicinal chemistry to modulate pharmacokinetic properties such as lipophilicity and metabolic resistance. The combination of these structural components suggests that 1-(6-fluoropyridin-3-yl)methylcyclopropane-1-carboxylic acid may exhibit distinct interactions with biological targets, making it a valuable scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential interactions of this compound with various biological targets. Studies indicate that the fluoropyridine moiety can engage in hydrogen bonding and π-stacking interactions, which are critical for drug-receptor binding. Additionally, the cyclopropane ring may facilitate conformational constraints that could improve drug-like properties such as solubility and bioavailability.

The pharmaceutical industry has been increasingly interested in fluorinated heterocycles due to their favorable pharmacokinetic profiles and enhanced biological activity. For instance, fluorinated pyridines have been incorporated into several FDA-approved drugs, where they contribute to improved efficacy and reduced toxicity. The structural motif of 1-(6-fluoropyridin-3-yl)methylcyclopropane-1-carboxylic acid aligns well with these trends, positioning it as a promising candidate for further investigation.

In vitro studies have begun to explore the potential bioactivity of this compound across various therapeutic areas. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammation, cancer, and central nervous system disorders. The presence of the fluorine atom is particularly noteworthy, as it can influence the electronic properties of the molecule and enhance its binding affinity through electrostatic interactions.

The synthesis of 1-(6-fluoropyridin-3-yl)methylcyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of the cyclopropane ring and the need for precise functionalization at multiple positions. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in achieving these synthetic goals.

One of the most compelling aspects of this compound is its potential for derivatization into more complex drug candidates. By modifying either the cyclopropane ring or the pyridine moiety, researchers can generate libraries of analogs with tailored biological activities. This flexibility makes 1-(6-fluoropyridin-3-yl)methylcyclopropane-1-carboxylic acid an attractive scaffold for structure-based drug design initiatives.

The role of fluorine in modulating pharmacokinetic properties cannot be overstated. Fluorinated compounds often exhibit improved metabolic stability, reduced clearance rates, and enhanced cell membrane permeability. These attributes are particularly valuable in developing drugs that require prolonged half-lives or targeted delivery systems. The incorporation of fluorine into 1-(6-fluoropyridin-3-yl)methylcyclopropane-1-carboxylic acid may thus contribute to its potential as a lead compound for therapeutic development.

As computational biology continues to advance, so too does our ability to predict the biological activity of novel compounds before experimental validation becomes necessary. Machine learning models trained on large datasets of known drug-target interactions have shown remarkable accuracy in predicting binding affinities and mode-of-action. These tools are being increasingly applied to compounds like 1-(6-fluoropyridin-3-yl)methylcyclopropane-1-carboxylic acid, allowing researchers to prioritize promising candidates for further study.

The integration of experimental data with computational predictions provides a powerful approach to accelerate drug discovery pipelines. High-throughput screening (HTS) techniques combined with mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy enable rapid characterization of compound libraries. By leveraging these technologies alongside predictive modeling, researchers can efficiently identify hits with high potential for further optimization.

The future directions for research on 1-(6-fluoropyridin-3-yl)methylcyclopropane-1-carboxylic acid are multifaceted. Further exploration into its bioactivity against relevant disease targets will be essential to determine its therapeutic potential. Additionally, structural modifications aimed at improving pharmacokinetic properties should be pursued to enhance its suitability as a drug candidate.

In conclusion,1-(6-fluoropyridin-3-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2229374-90-5) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features, combined with recent advances in synthetic methodologies and computational biology, position it as a promising scaffold for developing novel therapeutics. Continued research into this compound will likely yield valuable insights into its potential applications across multiple therapeutic areas.